Cas no 5279-23-2 (1-[(4-chlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine)

• Product Name: 1-[(4-chlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
• CAS No: 5279-23-2
• MF: C₁₇H₁₉ClN₂O₃S
• MW: 366.862362146378
• CID: 1578924
• PubChem ID: 1068085
• Update Time: 2025-04-21

1-[(4-chlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
• 1-(4-Chloro-benzenesulfonyl)-4-(2-methoxy-phenyl)-piperazine
• Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-(2-methoxyphenyl)-
• 1-(4-chlorophenyl)sulfonyl-4-(2-methoxyphenyl)piperazine
• Maybridge1_008235
• AB00078879-01
• HMS564O07
• SR-01000491979
• 1-((4-Chlorophenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine
• SR-01000491979-1
• 1-(4-CHLOROBENZENESULFONYL)-4-(2-METHOXYPHENYL)PIPERAZINE
• CS-0318244
• 1-(4-Chlorobenzene-1-sulfonyl)-4-(2-methoxyphenyl)piperazine
• AKOS000511727
• 5279-23-2
• DTXSID20967247
• SCHEMBL5255516
• HMS2851N05
• Oprea1_471314
• STK416380
• CHEMBL1711555
• Oprea1_863259
• SMR000568061
• 259683-39-1
• MLS001182341
• Cambridge id 5279232
• CCG-20288
• 1-[(4-chlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine

• Inchi： 1S/C17H19ClN2O3S/c1-23-17-5-3-2-4-16(17)19-10-12-20(13-11-19)24(21,22)15-8-6-14(18)7-9-15/h2-9H,10-13H2,1H3
• InChI Key： WTXZSPLQEKAFCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 366.08067
• Monoisotopic Mass: 366.080491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 3.3

Experimental Properties

• Density: 1.329
• Boiling Point: 526.6°C at 760 mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.61
• PSA: 49.85